- Microorganism transformation: a new method for resolution of DL-carnitine, Zhongguo Yaoxue Zazhi (Beijing), 1999, 34(5), 335-337
Cas no 927-89-9 (2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt)
927-89-9 structure
Product Name:2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt
CAS No:927-89-9
MF:C7H13NO2
MW:143.183622121811
CID:805747
PubChem ID:5462194
Update Time:2024-10-26
2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt
- Crotonobetaine Also See C818805
- (E)-4-(trimethylazaniumyl)but-2-enoate
- (Z)-4-(trimethylammonio)but-2-enoate
- Crotonobetaine
- Crotonobetaine Also See C818805
- CROTONYLBETAINE(CARNITINE IMPURITY)(RG)
- Apocarnitin
- Croton betaine
- Crotonbetain
- Crotonic acid betaine
- Crotonsaeure-betain
- (3-Carboxyallyl)trimethylammonium hydroxide inner salt
- Z)-4-(Trimethylammonio)but-2-enoate
- (E/Z)-4-(Trimethylammonio)but-2-enoate
- (3-Carboxyallyl)trimethylammonium hydroxide, inner salt (6CI, 7CI)
- Ammonium, (3-carboxyallyl)trimethyl-, hydroxide, inner salt (8CI)
- Levocarnitine impurity A
- 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, inner salt, (2E)-
- 4-(trimethylazaniumyl)but-2-enoate
- CHEBI:17237
- C04114
- (E)-4-Trimethylazaniumylbut-2-enoate
- (2E)-4-(trimethylammonio)but-2-enoate
- UNII-ZJ9SA2P3K7
- ZJ9SA2P3K7
- Crotonsaeurebetain [German]
- BDBM50007973
- AKOS006276197
- crotono-betaine
- Q24644559
- (E)-4-(trimethylamino)but-2-enoate
- (2E)-4-(trimethylazaniumyl)but-2-enoate
- (E)-4-(trimethylammonio)but-2-enoate
- 4-(trimethylamino)but-2-enoate
- 4-(trimethylammonio)but-2-enoate
- (3-Carboxyallyl)trimethylammonium hydroxide, inner salt (6CI,7CI)
- 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt (9CI)
- 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt
- G15783
- CHEBI:11946
- trans-Crotonobetaine
- Crotonsaeurebetain
- 927-89-9
- crotonoylbetaine
- Ammonium, (3-carboxyallyl)trimethyl-, hydroxide, inner salt
- 6778-30-9
- 4-trimethyl-ammonio-2-butenoate
- CHEMBL3234369
- (3-Carboxyallyl)trimethylammonium hydroxide, inner salt
-
- Inchi: 1S/C7H13NO2/c1-8(2,3)6-4-5-7(9)10/h4-5H,6H2,1-3H3
- InChI Key: GUYHPGUANSLONG-UHFFFAOYSA-N
- SMILES: O=C(C=CC[N+](C)(C)C)[O-]
Computed Properties
- Exact Mass: 143.09500
- Monoisotopic Mass: 143.094629
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.7
- Topological Polar Surface Area: 40.1
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 40.13000
- LogP: -1.00130
2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | L0399905 |
2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt |
927-89-9 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | L0399905-1ea |
Levocarnitine impurity A European Pharmacopoeia (EP) Reference Standard |
927-89-9 | 1ea |
¥1556.70 | 2023-09-15 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L922596-50mg |
Levocarnitine impurity A |
927-89-9 | EP Reference Standard | 50mg |
¥2,256.30 | 2022-07-21 | |
| AN HUI ZE SHENG Technology Co., Ltd. | L0399905 |
Levocarnitine impurity A European Pharmacopoeia (EP) Reference Standard |
927-89-9 | 1EA |
¥2654.27 | 2022-07-21 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | C818800-100mg |
Levocarnitine impurity A European Pharmacopoeia (EP) Reference Standard |
927-89-9 | 100mg |
¥1650.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | C818800-1g |
Levocarnitine impurity A European Pharmacopoeia (EP) Reference Standard |
927-89-9 | 1g |
¥13200.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | C818800-10g |
Levocarnitine impurity A European Pharmacopoeia (EP) Reference Standard |
927-89-9 | 10g |
¥18480.00 | 2023-09-15 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | L0399905 |
927-89-9 | ¥1447.76 | 2022-07-21 | ||||
| Aaron | AR00GWQG-50mg |
CROTONYLBETAINE(CARNITINE IMPURITY)(RG) |
927-89-9 | 50mg |
$422.00 | 2025-02-13 | ||
| 1PlusChem | 1P00GWI4-50mg |
CROTONYLBETAINE(CARNITINE IMPURITY)(RG) |
927-89-9 | 50mg |
$343.00 | 2024-04-20 |
2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Production Method 3
Production Method 4
Reaction Conditions
Reference
- Bifunctional chiral synthons via biochemical methods. 5. Preparation of (S)-ethyl hydrogen-3-hydroxyglutarate, key intermediate to (R)-4-amino-3-hydroxybutyric acid and L-carnitine, Tetrahedron Letters, 1984, 25(46), 5235-8
Production Method 5
2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Raw materials
2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Preparation Products
2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
927-89-9 (2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt) Related Products
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